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Compound of Interest

Compound Name: Chloroprene

Cat. No.: B3431430 Get Quote

For researchers and materials scientists, selecting the optimal elastomer is a critical decision

dictated by the specific performance requirements of the intended application. This guide

provides a comprehensive benchmark of chloroprene (CR), also known as Neoprene, against

other common elastomers: Natural Rubber (NR), Ethylene Propylene Diene Monomer (EPDM),

and Nitrile Butadiene Rubber (NBR). The following sections present a detailed comparison of

their key physical and chemical properties, supported by standardized experimental data and

protocols.

Quantitative Performance Benchmarking
The selection of an elastomer is a balance of properties. Chloroprene offers a versatile

combination of moderate to excellent performance across a range of demanding conditions.

The tables below summarize the typical quantitative performance data for chloroprene and its

counterparts.
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Property
Test
Method

Chloropren
e (CR)

Natural
Rubber
(NR)

EPDM
Nitrile
Rubber
(NBR)

Tensile

Strength

(MPa)

ASTM D412 10 - 25[1][2] >20 10 - 20 10 - 25[3]

Elongation at

Break (%)
ASTM D412 100 - 800[1] >600 100 - 600 100 - 600

Hardness

(Shore A)
ASTM D2240 40 - 90[1][2] 30 - 90 30 - 90 40 - 95

Tear

Resistance
ASTM D624 Good Very Good Fair Fair

Abrasion

Resistance
- Very Good Excellent

Good to

Excellent
Good

Compression

Set
ASTM D395 Good Excellent Good Good

Resilience - Good Excellent Good Good

Thermal and Environmental Resistance
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Property
Test
Method

Chloropren
e (CR)

Natural
Rubber
(NR)

EPDM
Nitrile
Rubber
(NBR)

Operating

Temperature

(°C)

-
-40 to 120[1]

[4]
-50 to 80 -50 to 150 -40 to 120

Heat Aging ASTM D573 Good Fair Very Good Good

Ozone

Resistance
ASTM D1171 Very Good Poor Outstanding Fair

Weather/Sunl

ight

Resistance

- Excellent[4] Poor Outstanding Poor

Flame

Resistance
- Good Poor Poor Poor

Chemical Resistance
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Property
Test
Method

Chloropren
e (CR)

Natural
Rubber
(NR)

EPDM
Nitrile
Rubber
(NBR)

Oil and

Gasoline

Resistance

ASTM D471 Good Poor Poor Excellent

Aliphatic

Hydrocarbon

s

ASTM D471 Fair to Good Poor Poor Excellent

Aromatic

Hydrocarbon

s

ASTM D471 Poor Poor Poor Poor

Oxygenated

Solvents
ASTM D471 Poor Poor Good Poor

Water

Absorption
ASTM D471 Good Very Good Excellent Very Good

Dilute Acid

Resistance
- Good Good Excellent Good

Alkali

Resistance
- Excellent Good Excellent Good

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. Below are detailed protocols for key experiments.

ASTM D412: Tensile Properties of Elastomers
This test method determines the tensile properties of vulcanized rubber and thermoplastic

elastomers.[5]

Specimen Preparation: Dumbbell-shaped specimens are die-cut from a cured rubber sheet.

The thickness of the narrow section is measured precisely at three points, and the median
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value is used.

Procedure:

The specimen is mounted into the grips of a tensile testing machine.

A constant rate of extension (typically 500 ± 50 mm/min) is applied to the specimen until it

ruptures.[5]

The force and elongation are continuously recorded throughout the test.

Key Properties Measured:

Tensile Strength: The maximum stress applied to the specimen before it breaks.

Ultimate Elongation: The maximum extension of the specimen at the point of rupture,

expressed as a percentage of its original length.

Modulus: The stress at a specific elongation.

ASTM D2240: Durometer Hardness
This method measures the indentation hardness of rubber and soft plastics using a durometer.

[4][6]

Apparatus: A durometer with a specific indenter shape (e.g., Shore A for softer elastomers).

Procedure:

The test specimen is placed on a hard, flat surface. The specimen should be at least 6 mm

thick.[7]

The durometer is pressed firmly and vertically onto the specimen surface, ensuring the

presser foot is in full contact.

The hardness reading is taken within one second of firm contact.[7][8]

Output: A dimensionless value on a scale of 0 to 100, where higher numbers indicate greater

hardness.
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ASTM D395: Compression Set
This test evaluates the ability of an elastomer to retain its elastic properties after prolonged

compressive stress.[5][9]

Specimen: A cylindrical disk of a specified diameter and thickness.

Procedure (Method B - Constant Deflection):

The initial thickness of the specimen is measured.

The specimen is placed in a compression device and compressed to a specified

percentage of its original height (commonly 25%).

The compressed specimen is aged in an oven at a specific temperature for a set duration

(e.g., 22 hours at 70°C).[9]

After aging, the specimen is removed from the device and allowed to cool at room

temperature for 30 minutes before the final thickness is measured.[9][10]

Calculation: The compression set is expressed as a percentage of the original deflection. A

lower percentage indicates better resistance to permanent deformation.

ASTM D573: Deterioration in an Air Oven (Heat
Resistance)
This test assesses the changes in physical properties of rubber after exposure to elevated

temperatures.[11][12]

Procedure:

Tensile strength, elongation, and hardness are measured on unaged specimens.

A set of specimens is placed in a circulating air oven at a specified temperature for a

defined period (e.g., 70 hours at 100°C).[11][12]

After aging, the specimens are removed, cooled to room temperature, and their tensile

strength, elongation, and hardness are re-measured.
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Analysis: The percentage change in these properties is calculated to determine the

material's heat resistance.

ASTM D1171: Surface Ozone Cracking
This method evaluates the resistance of rubber to cracking when exposed to ozone.[13][14]

Specimen: Triangular cross-section specimens are used.[15]

Procedure:

The specimens are mounted in a strained condition around a circular mandrel.[15]

The mounted specimens are placed in an ozone test chamber with a controlled ozone

concentration (e.g., 50 pphm), temperature, and humidity for a specified duration.[14]

The specimens are periodically examined for the appearance and severity of cracks under

2x magnification.

Rating: The degree of cracking is rated against a standard scale.

ASTM D471: Effect of Liquids (Oil Resistance)
This test measures the ability of rubber to withstand the effects of immersion in liquids.[16][17]

Procedure:

The initial mass, volume, and physical properties (e.g., hardness, tensile strength) of the

test specimens are measured.

The specimens are immersed in the test liquid (e.g., ASTM Oil No. 3) in a closed container

at a specified temperature for a set time (e.g., 70 hours at 100°C).

After immersion, the specimens are removed, blotted dry, and their final mass and volume

are measured. Physical properties are also re-tested after drying.

Evaluation: The percentage change in mass, volume, and physical properties are calculated

to determine the material's resistance to the liquid.
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Visualizing Workflows and Relationships
Elastomer Selection Workflow
The following diagram illustrates a logical workflow for selecting an appropriate elastomer

based on key performance criteria, highlighting the balanced properties of chloroprene.

Caption: Elastomer selection decision tree.

Experimental Workflow for Tensile Testing (ASTM D412)
This diagram outlines the key steps involved in performing a standard tensile test on an

elastomer sample.
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Caption: ASTM D412 tensile testing workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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